Cas no 24691-21-2 (ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate
• CAS No: 24691-21-2
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• CID: 2146508
• PubChem ID: 68519325
• Update Time: 2025-08-05

ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate
• SCHEMBL3120962
• DB-307977
• ETHYL3,4-DICHLORO-5-METHYL-1H-PYRROLE-2-CARBOXYLATE
• 24691-21-2
• 1H-Pyrrole-2-carboxylic acid, 3,4-dichloro-5-methyl-, ethyl ester
• DTXSID50738508
• HVPSQDJWEZDWFW-UHFFFAOYSA-N
• SB62462
• MFCD19382502

• MDL： MFCD19382502
• Inchi： 1S/C8H9Cl2NO2/c1-3-13-8(12)7-6(10)5(9)4(2)11-7/h11H,3H2,1-2H3
• InChI Key： HVPSQDJWEZDWFW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)NC=1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 221.0010339g/mol
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Additional information on ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 3,4-Dichloro-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 24691-21-2)

Ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 24691-21-2) is a specialized organic compound belonging to the pyrrole carboxylate family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the increasing demand for novel heterocyclic compounds in drug discovery, ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate stands out as a key intermediate for synthesizing biologically active molecules.

The molecular structure of ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate features a pyrrole ring substituted with two chlorine atoms at positions 3 and 4, a methyl group at position 5, and an ethyl ester moiety at position 2. This configuration contributes to its reactivity and versatility in organic synthesis. Researchers often explore its use in constructing complex heterocyclic scaffolds, which are pivotal in developing new antimicrobial agents and crop protection chemicals. The compound’s CAS number 24691-21-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

In the context of current trends, ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate aligns with the growing interest in sustainable chemistry and green synthesis. Many users inquire about eco-friendly methods to produce such intermediates, emphasizing reduced waste and energy efficiency. Additionally, the compound’s potential role in precision agriculture has sparked discussions, as it may contribute to the development of next-generation pesticides with lower environmental impact. These topics are highly searched in academic and industrial circles, making this compound a focal point for innovation.

From a technical perspective, ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate exhibits notable stability under standard conditions, making it suitable for storage and transportation. Its solubility in common organic solvents, such as dichloromethane and ethyl acetate, facilitates its use in various reaction setups. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize and quantify this compound, ensuring high purity for research purposes. The keyword "pyrrole derivatives synthesis" is often associated with this compound, highlighting its synthetic utility.

The pharmaceutical industry has shown keen interest in ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate due to its potential as a building block for drug candidates. Recent studies suggest its applicability in designing enzyme inhibitors and receptor modulators, addressing unmet medical needs. Queries such as "how to synthesize pyrrole carboxylates" or "applications of dichloropyrrole derivatives" are prevalent in search engines, reflecting the compound’s relevance to cutting-edge research. Furthermore, its role in material science, particularly in developing functional polymers, is an emerging area of exploration.

In summary, ethyl 3,4-dichloro-5-methyl-1H-pyrrole-2-carboxylate (CAS No. 24691-21-2) is a multifaceted compound with broad implications across scientific disciplines. Its structural features, combined with the rising demand for heterocyclic chemistry solutions, position it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications, this compound is likely to remain a topic of interest in the realms of organic synthesis, pharmaceutical development, and agrochemical innovation.